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Compound of Interest

Compound Name: CLK8

Cat. No.: B2986779 Get Quote

Technical Support Center: CLK8
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the handling and solubilization of the CLOCK inhibitor, CLK8, for

experimental use.

Frequently Asked Questions (FAQs)
Q1: What is CLK8 and why is its solubility a concern?

A1: CLK8 is a potent and specific small molecule inhibitor of the CLOCK protein, a key

regulator of the circadian rhythm.[1] It disrupts the interaction between CLOCK and its binding

partner BMAL1, thereby modulating the cellular clock.[1] Like many small molecule inhibitors,

CLK8 is a hydrophobic compound with poor solubility in aqueous solutions. This can present

challenges in preparing solutions for in vitro and in vivo experiments, potentially leading to

precipitation and inaccurate experimental results.

Q2: What is the recommended solvent for preparing a stock solution of CLK8?

A2: The recommended solvent for preparing a stock solution of CLK8 is dimethyl sulfoxide

(DMSO).[2][3]

Q3: What is the maximum concentration of DMSO that is generally tolerated in cell culture

experiments?
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A3: To avoid cell toxicity, the final concentration of DMSO in your cell culture medium should

generally be kept below 0.5%. It is crucial to include a vehicle control (medium with the same

final concentration of DMSO) in your experiments to account for any effects of the solvent itself.

Q4: How should I store my CLK8 stock solution?

A4: CLK8 stock solutions in DMSO should be stored at -20°C or -80°C for long-term stability.[2]

[4] It is advisable to aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles, which can degrade the compound.[4]

Troubleshooting Guide: CLK8 Insolubility
Q5: I dissolved CLK8 in DMSO, but it precipitated when I diluted it in my aqueous buffer/cell

culture medium. What should I do?

A5: This is a common issue when working with hydrophobic compounds. Here are several

strategies to troubleshoot this problem:

Step-wise Dilution: Avoid adding the DMSO stock directly to your final volume of aqueous

solution. Instead, perform a series of intermediate dilutions in your buffer or medium. This

gradual decrease in DMSO concentration can help keep the compound in solution.

Vortexing/Mixing: When diluting, add the CLK8/DMSO stock drop-wise to the aqueous

solution while vortexing or stirring gently.[4] This helps to rapidly disperse the compound and

prevent localized high concentrations that can lead to precipitation.

Use of Co-solvents: For particularly challenging dilutions, especially for in vivo studies, the

use of co-solvents can be effective. A common formulation involves a mixture of DMSO,

PEG300, and Tween-80.[4]

Sonication: If precipitates form, gentle sonication in a water bath can sometimes help to

redissolve the compound.[2]

Lower the Final Concentration: If precipitation persists, you may need to work with a lower

final concentration of CLK8 in your assay.

Q6: My CLK8 powder is difficult to dissolve in DMSO initially. What can I do?
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A6: If you are having trouble dissolving the CLK8 powder in DMSO, gentle warming and

sonication are recommended.[2] Ensure the vial is tightly capped to prevent evaporation.

Quantitative Data Summary
The following table summarizes key quantitative information for CLK8.

Property Value Reference

Molecular Weight 498.53 g/mol [5]

Solubility in DMSO
10 mM or 30 mg/mL (60.18

mM)
[2][3]

Typical In Vitro Working

Concentration
10-40 µM [1][4]

In Vivo Dosage (mice)
25 mg/kg (intraperitoneal

injection)
[1]

Experimental Protocol: Preparation of CLK8 for Cell-
Based Assays
This protocol describes the preparation of a 10 mM CLK8 stock solution in DMSO and its

subsequent dilution to a final concentration of 20 µM in cell culture medium.

Materials:

CLK8 powder

Dimethyl sulfoxide (DMSO), sterile

Sterile cell culture medium

Sterile microcentrifuge tubes

Procedure:
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Preparation of 10 mM CLK8 Stock Solution: a. Aseptically weigh out a precise amount of

CLK8 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.4985

mg of CLK8. b. Add the appropriate volume of sterile DMSO to the CLK8 powder to achieve

a final concentration of 10 mM. c. Vortex the solution until the CLK8 is completely dissolved.

Gentle warming or sonication may be used to aid dissolution.[2] d. Aliquot the stock solution

into single-use volumes and store at -20°C or -80°C.[4]

Dilution to Final Working Concentration (20 µM): a. Thaw a single aliquot of the 10 mM CLK8
stock solution. b. Perform a serial dilution. For example, to achieve a final concentration of

20 µM in 1 mL of cell culture medium, you can perform the following steps: i. Prepare an

intermediate dilution by adding 2 µL of the 10 mM stock solution to 998 µL of sterile cell

culture medium. This results in a 20 µM solution. c. When adding the DMSO stock to the

medium, add it drop-wise while gently vortexing to ensure rapid mixing and prevent

precipitation. d. The final DMSO concentration in this example is 0.2%. Remember to

prepare a vehicle control with 0.2% DMSO in your cell culture medium.
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Caption: CLK8 Signaling Pathway in the Circadian Clock.
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Caption: Experimental Workflow for Solubilizing CLK8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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